Cas no 1203168-14-2 (3-(thiophen-2-yl)-1-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea)
3-(thiophen-2-yl)-1-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea Chemical and Physical Properties
Names and Identifiers
-
- 3-(thiophen-2-yl)-1-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea
- 1-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]-3-thiophen-2-ylurea
- AKOS024512917
- 1-(thiophen-2-yl)-3-(1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl)urea
- VU0646740-1
- 1203168-14-2
- 3-(thiophen-2-yl)-1-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]urea
- F5534-0072
-
- Inchi: 1S/C19H17N3O2S2/c23-18(16-5-2-10-25-16)22-9-1-4-13-12-14(7-8-15(13)22)20-19(24)21-17-6-3-11-26-17/h2-3,5-8,10-12H,1,4,9H2,(H2,20,21,24)
- InChI Key: AYFPCZVRRBVHCK-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(N1C2C=CC(=CC=2CCC1)NC(NC1=CC=CS1)=O)=O
Computed Properties
- Exact Mass: 383.07621914g/mol
- Monoisotopic Mass: 383.07621914g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 533
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 118Ų
3-(thiophen-2-yl)-1-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5534-0072-2μmol |
3-(thiophen-2-yl)-1-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]urea |
1203168-14-2 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5534-0072-5μmol |
3-(thiophen-2-yl)-1-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]urea |
1203168-14-2 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5534-0072-10μmol |
3-(thiophen-2-yl)-1-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]urea |
1203168-14-2 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5534-0072-20μmol |
3-(thiophen-2-yl)-1-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]urea |
1203168-14-2 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5534-0072-1mg |
3-(thiophen-2-yl)-1-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]urea |
1203168-14-2 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5534-0072-2mg |
3-(thiophen-2-yl)-1-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]urea |
1203168-14-2 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5534-0072-3mg |
3-(thiophen-2-yl)-1-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]urea |
1203168-14-2 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5534-0072-4mg |
3-(thiophen-2-yl)-1-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]urea |
1203168-14-2 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5534-0072-5mg |
3-(thiophen-2-yl)-1-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]urea |
1203168-14-2 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5534-0072-10mg |
3-(thiophen-2-yl)-1-[1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl]urea |
1203168-14-2 | 10mg |
$79.0 | 2023-09-09 |
3-(thiophen-2-yl)-1-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 3-(thiophen-2-yl)-1-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea
3-(Thiophen-2-yl)-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea: A Comprehensive Overview
The compound with CAS No. 1203168-14-2, known as 3-(Thiophen-2-yl)-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiophene ring system and a tetrahydroquinoline moiety linked via a urea group. The presence of these functional groups makes it a subject of interest for researchers exploring novel chemical entities for drug development and material science applications.
Recent studies have highlighted the importance of thiophene-containing compounds in the design of bioactive molecules. Thiophenes are known for their aromaticity and ability to participate in various non-covalent interactions, which can enhance the stability and bioavailability of drugs. In the case of 3-(Thiophen-2-yl)-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea, the thiophene rings are strategically positioned to potentially influence the molecule's pharmacokinetic properties and receptor binding affinity.
The tetrahydroquinoline moiety in this compound adds another layer of complexity to its structure. Tetrahydroquinolines are often associated with alkaloid-like properties and have been reported to exhibit diverse biological activities, including antioxidant and anti-inflammatory effects. The integration of this moiety with the thiophene rings and urea group creates a molecule with a high degree of structural diversity, making it a promising candidate for further exploration in drug discovery.
One of the most recent advancements in the study of this compound involves its potential application in cancer therapy. Researchers have investigated the ability of 3-(Thiophen-2-yl)-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea to inhibit key enzymes involved in tumor progression and metastasis. Preliminary results suggest that this compound may possess selective cytotoxicity against cancer cells while sparing normal cells, which is a critical attribute for an ideal anticancer agent.
In addition to its therapeutic potential, this compound has also been explored for its role in organic electronics. The conjugated system formed by the thiophene rings and tetrahydroquinoline moiety enables efficient charge transport properties, making it a candidate for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent studies have demonstrated that incorporating this compound into polymer blends can significantly enhance the electronic performance of these devices.
The synthesis of 3-(Thiophen-2-yl)-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to improve yield and purity, ensuring that this compound can be produced on a larger scale for further testing and application development.
Another area of interest is the study of this compound's biodegradation and environmental impact. As concerns about chemical pollution continue to grow, understanding how such compounds behave in natural environments is crucial. Initial assessments indicate that 3-(Thiophen-2-y...
1203168-14-2 (3-(thiophen-2-yl)-1-1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylurea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)